Cas no 1851-98-5 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- 1-phenylpentadecan-1-ol
- NSC-229604
- NSC229604
- DTXSID20310658
- 1-phenyl-pentadecan-1-ol
- 1851-98-5
-
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- Inchi: 1S/C21H36O/c1-2-3-4-5-6-7-8-9-10-11-12-16-19-21(22)20-17-14-13-15-18-20/h13-15,17-18,21-22H,2-12,16,19H2,1H3
- InChI Key: PJPWREUFKLTREV-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 304.27678
- Monoisotopic Mass: 304.276615768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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